Cas no 117611-67-3 (Quercetin 3-O-neohesperidoside)

Quercetin 3-O-neohesperidoside structure
117611-67-3 structure
Product name:Quercetin 3-O-neohesperidoside
CAS No:117611-67-3
MF:C27H30O16
MW:610.5175
CID:182373
PubChem ID:5748416

Quercetin 3-O-neohesperidoside Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • 3-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
    • 4H-1-Benzopyran-4-one,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-2-(3,4-di...
    • quercetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranoside
    • 4H-1-Benzopyran-4-one, 3-((2-O-(6-deoxy-alphal-L-manopyranosyl)-beta-D-galactopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • q-Rha-gal
    • CHEMBL499824
    • AQH62W2UBS
    • DTXSID60151840
    • Quercetin-Rha-Gal
    • 117611-67-3
    • Isobioquercetin
    • 4H-1-Benzopyran-4-one, 3-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • BDBM50260169
    • 3-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
    • 3-{[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
    • Quercetin 3-neohesperidoside
    • Quercetin 3-rhamnosyl-(1->2)-galactoside
    • Quercetin 3-O-neohesperidoside
    • quercetin 3-neohesperidoside. calendoflavobioside
    • Inchi: InChI=1S/C27H30O16/c1-8-17(33)20(36)22(38)26(39-8)43-25-21(37)18(34)15(7-28)41-27(25)42-24-19(35)16-13(32)5-10(29)6-14(16)40-23(24)9-2-3-11(30)12(31)4-9/h2-6,8,15,17-18,20-22,25-34,36-38H,7H2,1H3/t8-,15+,17-,18-,20+,21-,22+,25+,26-,27-/m0/s1
    • InChI Key: FYBMGZSDYDNBFX-KLUVJTJFSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C(C3=C(C=C(C=C3OC=2C2C=CC(=C(C=2)O)O)O)O)=O)O[C@H](CO)[C@@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 610.153385
  • Monoisotopic Mass: 610.153385
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 266
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.82
  • Boiling Point: 987.1°Cat760mmHg
  • Flash Point: 326.7°C
  • Refractive Index: 1.764

Quercetin 3-O-neohesperidoside Related Literature

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd